Cas no 549888-22-4 (1-(3-pyridinylmethyl)-1H-Imidazole-4-carboxylic acid)

• Product Name: 1-(3-pyridinylmethyl)-1H-Imidazole-4-carboxylic acid
• CAS No: 549888-22-4
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 1113784
• PubChem ID: 11241128
• Update Time: 2025-05-20

1-(3-pyridinylmethyl)-1H-Imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-pyridinylmethyl)-1H-Imidazole-4-carboxylic acid
• SCHEMBL7265636
• 1-(Pyridin-3-ylmethyl)-1H-imidazole-4-carboxylic acid
• AKOS022771718
• 549888-22-4
• G75318
• 1-[(pyridin-3-yl)methyl]-1H-imidazole-4-carboxylic acid
• 1-(pyridin-3-ylmethyl)imidazole-4-carboxylic Acid
• 1-(Pyridin-3-ylmethyl)-1H-imidazole-4-carboxylicacid
• KS-8082

• MDL： MFCD07376046
• Inchi： 1S/C10H9N3O2/c14-10(15)9-6-13(7-12-9)5-8-2-1-3-11-4-8/h1-4,6-7H,5H2,(H,14,15)
• InChI Key： KESASECJJYVMFZ-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C=N1)CC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 203.069476538g/mol
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68Ų

Additional information on 1-(3-pyridinylmethyl)-1H-Imidazole-4-carboxylic acid

1-(3-pyridinylmethyl)-1H-Imidazole-4-carboxylic acid

1-(3-pyridinylmethyl)-1H-Imidazole-4-carboxylic acid is a compound with the CAS number 549888-22-4, which has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of imidazole derivatives, which are well-known for their versatility in chemical synthesis and biological activities. The molecule consists of a pyridine ring attached to an imidazole moiety via a methylene group, with a carboxylic acid functional group at the 4-position of the imidazole ring.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery, particularly in the development of anticancer agents, antiviral drugs, and anti-inflammatory compounds. The pyridinylmethyl group in this compound introduces additional electronic and steric effects, which can enhance its binding affinity to various biological targets. For instance, researchers have explored the potential of 1-(3-pyridinylmethyl)-1H-Imidazole-4-carboxylic acid as a lead compound for designing inhibitors of kinases, enzymes that play critical roles in cellular signaling pathways.

The synthesis of 1-(3-pyridinylmethyl)-1H-Imidazole-4-carboxylic acid typically involves multi-step organic reactions, including nucleophilic aromatic substitution and cyclization processes. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of this compound, making it more accessible for further research and development. Its structure has been validated through various spectroscopic techniques such as NMR, IR, and mass spectrometry, ensuring its identity and purity.

In terms of biological activity, 1-(3-pyridinylmethyl)-1H-Imidazole-4-carboxylic acid has shown promising results in preliminary assays targeting protein kinases. For example, studies have demonstrated its ability to inhibit the activity of cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. This suggests that the compound could serve as a scaffold for developing novel anticancer therapeutics.

Moreover, the carboxylic acid group in this molecule provides an opportunity for further functionalization, such as esterification or amidation, to enhance its pharmacokinetic properties or target specificity. Researchers have also investigated its ability to act as a chelating agent due to the presence of nitrogen atoms in both the pyridine and imidazole rings, which could be exploited in metalloenzyme inhibition or metal-chelating therapies.

The structural uniqueness of 1-(3-pyridinylmethyl)-1H-Imidazole-4-carboxylic acid makes it a valuable tool for exploring structure-activity relationships (SAR) in medicinal chemistry. By modifying substituents on the pyridine ring or altering the position of the imidazole moiety, chemists can design derivatives with enhanced potency and selectivity against specific biological targets.

In conclusion, 1-(3-pyridinylmethyl)-1H-Imidazole-4-carboxylic acid (CAS No: 549888-22-4) is a versatile compound with significant potential in drug discovery and chemical synthesis. Its unique structure and biological activities make it an attractive candidate for further research and development in various therapeutic areas.